(3R,4R)-1-Amino-6-oxabicyclo[3.2.1]octane-3,4-diol;hydrochloride

• IUPAC Name: (3R,4R)-1-amino-6-oxabicyclo[3.2.1]octane-3,4-diol;hydrochloride
• InChI: InChI=1S/C7H13NO3.ClH/c8-7-1-4(9)6(10)5(2-7)11-3-7;/h4-6,9-10H,1-3,8H2;1H/t4-,5?,6-,7?;/m1./s1
• InChI Key: RVXWXYWWDGOBJI-HYJQRKMCSA-N
• Canonical SMILES: C1C(C(C2CC1(CO2)N)O)O.Cl
• Isomeric SMILES: C1[C@H]([C@H](C2CC1(CO2)N)O)O.Cl
• Molecular Formula: C7H14ClNO3
• Molecular Weight: 195.64 g/mol

Description

“(3R,4R)-1-Amino-6-oxabicyclo[3.2.1]octane-3,4-diol;hydrochloride” is a chemical compound with the CAS Number: 2422964-51-8. It has a molecular weight of 195.65. The IUPAC name for this compound is (1S,3R,4R,5R)-1-amino-6-oxabicyclo[3.2.1]octane-3,4-diol hydrochloride. It is stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H13NO3.ClH/c8-7-1-4(9)6(10)5(2-7)11-3-7;/h4-6,9-10H,1-3,8H2;1H/t4-,5?,6-,7?;/m1./s1. The InChI key is RVXWXYWWDGOBJI-HYJQRKMCSA-N.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 195.65. It is stored at room temperature and is available in powder form.

Scientific Research Applications

Synthesis of Chiral Compounds

Compounds with structures similar to "(3R,4R)-1-Amino-6-oxabicyclo[3.2.1]octane-3,4-diol;hydrochloride" have been utilized in the synthesis of chiral molecules, which are crucial in the development of pharmaceuticals and agrochemicals. For instance, the synthesis of a chiral 2,6-bridged morpholine system, specifically trans-6,7-diol derivatives of 8-oxa-3-azabicyclo[3.2.1]octane, was derived from 1-amino-1-deoxy-D-glucitol through a series of steps including acid-catalyzed rearrangement and mesylation (Kilonda et al., 1995). This demonstrates the potential of using similar compounds in synthesizing complex chiral structures.

Building Blocks for Peptidomimetics

Another application is the utilization of bicyclic lactones derived from renewable sources, such as cellulose, as chiral building blocks in the preparation of novel δ-sugar amino acids. These compounds, due to their conformationally restricted structures, hold potential in the development of new peptidomimetics, which are compounds mimicking the structure of peptides and have applications in drug discovery (Defant et al., 2011).

Diastereoselective Synthesis

Compounds resembling "this compound" have been employed in highly diastereoselective synthesis processes. For example, chiral bicyclic 3-hydroxypiperidines were synthesized from β-amino alcohols through a high diastereoselective ring expansion, illustrating the role of such compounds in achieving stereochemical control in organic synthesis (Wilken et al., 1997).

Safety and Hazards

The safety information for this compound includes several hazard statements: H315, H319, H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501.